Chlorazanil

• CAS No.: 500-42-5
• Product Name: Chlorazanil
• Molecular Formula: C9H8ClN5
• Molecular Weight: 221.64 g/mol
• IUPAC Name: 2-N-(4-chlorophenyl)-1,3,5-triazine-2,4-diamine
• Standard InChI: InChI=1S/C9H8ClN5/c10-6-1-3-7(4-2-6)14-9-13-5-12-8(11)15-9/h1-5H,(H3,11,12,13,14,15)
• Standard InChIKey: YRZQHIVOIFJEEE-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC2=NC=NC(=N2)N)Cl
• Canonical SMILES: C1=CC(=CC=C1NC2=NC=NC(=N2)N)Cl
• Appearance: Solid powder
• Melting Point: 233.5 °C
• Description: Chlorazanil is a triazine derivative and diuretic agent. Chlorazanil appears to prevent the absorption of sodium and chloride in the distal convoluted tubule.; Chlorazanil is a diamino-1,3,5-triazine.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: chlorazanil; N-(4-chlorophenyl)-1,3,5-triazine-2,4-diamine
• Reference: 1: Thevis M, Krug O, Geyer H, Walpurgis K, Baume N, Thomas A. Analytical challenges in sports drug testing. Anal Bioanal Chem. 2018 Mar;410(9):2275-2281. doi: 10.1007/s00216-018-0934-9. Epub 2018 Feb 14. PubMed PMID: 29445832.; 2: Thevis M, Geyer H, Thomas A, Tretzel L, Bailloux I, Buisson C, Lasne F, Schaefer MS, Kienbaum P, Mueller-Stoever I, Schänzer W. Formation of the diuretic chlorazanil from the antimalarial drug proguanil--implications for sports drug testing. J Pharm Biomed Anal. 2015 Nov 10;115:208-13. doi: 10.1016/j.jpba.2015.07.017. Epub 2015 Jul 22. PubMed PMID: 26226108.; 3: Pommer W, Offermann G, Schultze G, Krause PH, Molzahn M. [Acute interstitial nephritis caused by drugs]. Dtsch Med Wochenschr. 1983 May 20;108(20):783-8. German. PubMed PMID: 6840011.; 4: Olsen UB. Investigation of the role of kidney kallikrein on bumetanide induced diuresis in rats. Acta Pharmacol Toxicol (Copenh). 1981 Nov;49(5):321-6. PubMed PMID: 6179386.; 5: Olsen UB, Eilertsen E. Reduced urine kallikrein excretion and antikaliuresis by chlorazanil in rats. Acta Pharmacol Toxicol (Copenh). 1981 Sep;49(3):210-4. PubMed PMID: 6917682.; 6: Olsen UB. Dissociation between renal medullary PGE2-synthesis and urine PGE2-excretion. Antagonism by bumetanide of chlorazanil induced urine PGE2-excretion in rats. Prostaglandins. 1981 Apr;21(4):591-7. PubMed PMID: 7255744.; 7: Olsen UB, Eilertsen E, Arrigoni-Martelli E. Enhancement of urinary prostaglandin excretion by chlorazanil in rats. Effects of indomethacin. Acta Pharmacol Toxicol (Copenh). 1980 Oct;47(4):263-6. PubMed PMID: 7468226.; 8: Olsen UB, Ahnfelt-Rønne I. Enhancement of urine prostaglandin excretion by chlorazanil in dogs. Acta Pharmacol Toxicol (Copenh). 1978 Sep;43(3):233-9. PubMed PMID: 707136.; 9: Hyde TA, Davis JC. The effects of cortisol and chlorazanil on the mitotic rate in mouse liver and skin. Eur J Cancer. 1966 Aug;2(3):227-30. PubMed PMID: 5974758.; 10: GRILLMAIER H. [The effect of a combined administration of maximum effective doses of chlorazanil and hydrochlorothiazide on sodium excretion in anesthetized rats]. Arzneimittelforschung. 1962 May;12:503-7. German. PubMed PMID: 13901931.; 11: GRILLMAIER H. [The diuretic effect of chlorazanil in rats deprived of food and water]. Arzneimittelforschung. 1961 Apr;11:350-3. German. PubMed PMID: 13708685.; 12: KUEHN G. [The effects of N-p-chlorophenyl-2,4-diamino-s-triazine HC1 (triazurol, Orpidan) and 1-allyl-3-ethyl-6-aminouracil (Katapyrin) on renal phosphate excretion]. Naunyn Schmiedebergs Arch Exp Pathol Pharmakol. 1961;241:175-6. German. PubMed PMID: 13754864.; 13: GOERES E, JUNG F. [On the modification of acetazolamide-and chlorazanil-induced rats after chronic pretreatment with chlorothiazide]. Acta Biol Med Ger. 1961;6:35-42. German. PubMed PMID: 13706252.; 14: KUPKE D. [Experimental animal research on the subchronic toxicity of chlorazanil]. Dtsch Gesundheitsw. 1960 Jul 14;15:1456-63. German. PubMed PMID: 13755226.; 15: HASS HD. [Experiences with the diuretic, triazurol in glaucoma therapy]. Dtsch Gesundheitsw. 1959 Oct 15;14:1942-3. German. PubMed PMID: 13851972.; 16: FORD RV, ROCHELLE JB 3rd, BULLOCK AC, SPURR CL, HANDLEY C, MOYER JH. Laboratory and clinical observations on chlorazanil, a nonmercurial orally effective diuretic agent. Am J Cardiol. 1959 Feb;3(2):148-61. PubMed PMID: 13626844.; 17: ERSHOFF BH. Beneficial effects of alfalfa meal on chlorazanil hydrochloride toxicity in the rat. Exp Med Surg. 1959;17:204-9. PubMed PMID: 13820705.
• PubChem Compound: 10374
• Last Modified: Nov 11 2021